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Compound of Interest

Compound Name: Boc-C1-PEG3-C4-OH

Cat. No.: B2511607

For Immediate Reference: Treat Boc-C1-PEG3-C4-OH as a hazardous chemical waste. All
disposal procedures must comply with local, state, and federal regulations. Consult your
institution's Environmental Health and Safety (EHS) office for specific guidance.

This document provides essential safety and logistical information for the proper disposal of
Boc-C1-PEG3-C4-OH, a PROTAC (Proteolysis Targeting Chimera) linker. Due to the absence
of a publicly available, specific Safety Data Sheet (SDS) for this compound, the following
procedures are based on general principles for handling laboratory chemicals with similar
functional groups and hazard profiles.

Hazard Identification and Safety Precautions

Boc-C1-PEG3-C4-OH is an alkyl/ether-based PROTAC linker.[1] While a comprehensive
hazard assessment is not available, a supplier has indicated the following hazard statements:
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H332 (Harmful if inhaled).[2] Therefore, appropriate personal protective
equipment (PPE) is mandatory when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Specification and Recommendations

Hand Protection

Chemically resistant gloves (e.g., nitrile) are
required. Inspect gloves for tears before use
and replace them immediately if contaminated.
For tasks with a higher risk of splashes,

consider double-gloving.[3][4]

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side
shields are mandatory. In situations with a
splash hazard, chemical splash goggles should
be worn. A face shield may be necessary for

larger quantities.[3]

Body Protection

A flame-resistant laboratory coat must be worn
and fully buttoned to protect skin and clothing

from potential splashes.

Respiratory Protection

Handle the solid compound and concentrated
solutions in a certified chemical fume hood to

minimize inhalation exposure.

Step-by-Step Disposal Protocol

The primary method for the disposal of Boc-C1-PEG3-C4-OH is through a certified hazardous

waste management service. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

Experimental Protocol: Waste Collection and Segregation

e Designate a Waste Container:

o Use a clearly labeled, leak-proof, and chemically compatible container for collecting all

Boc-C1-PEG3-C4-OH waste. The container must have a secure screw-top cap.

o The label should include the words "Hazardous Waste," the full chemical name "Boc-C1-

PEG3-C4-0OH," and associated hazard warnings (e.g., "Harmful," "Irritant”).

e Segregate the Waste:
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o Solid Waste: Collect unused or expired solid Boc-C1-PEG3-C4-OH, as well as any grossly
contaminated items (e.g., weighing paper, spatulas), in the designated solid hazardous
waste container.

o Liquid Waste: Collect all solutions containing Boc-C1-PEG3-C4-OH, including reaction
mixtures and rinsing solvents, in a designated liquid hazardous waste container. Do not
mix with incompatible waste streams.

o Contaminated Materials: Dispose of all materials that have come into contact with the
compound, such as pipette tips, gloves, and paper towels, as hazardous chemical waste.

o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the container is kept closed except when adding waste.
o Store in a well-ventilated area, away from incompatible materials.
e Arrange for Disposal:

o Once the waste container is full or has been in storage for the maximum allowable time
per institutional policy (often up to one year for partially filled containers), arrange for
pickup and disposal by your institution's licensed hazardous waste contractor.

Spill and Emergency Procedures

In the event of a spill, evacuate the area if necessary and follow your institution's emergency
procedures. For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal as hazardous waste.

Table 2: First Aid Measures
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Exposure Route

First Aid Procedure

Skin Contact

Immediately wash the affected area with soap
and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Flush with copious amounts of water for at least
15 minutes and seek immediate medical

attention.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper

disposal of Boc-C1-PEG3-C4-OH.
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Boc-C1-PEG3-C4-OH Disposal Workflow
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Caption: Workflow for the safe collection, segregation, and disposal of Boc-C1-PEG3-C4-OH
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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